Cas no 16297-95-3 (2-(3-methyl-3H-diazirin-3-yl)acetic acid)

• Product Name: 2-(3-methyl-3H-diazirin-3-yl)acetic acid
• CAS No: 16297-95-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 4786923
• PubChem ID: 55300325
• Update Time: 2025-05-28

2-(3-methyl-3H-diazirin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-3H-diazirin-3-yl)acetic acid
• (3-methyl-3H-diazirin-3-yl)-acetic acid
• TQP0878
• 2-(3-methyl-3H-diazirin-3-yl)acetic acid

• Inchi： 1S/C4H6N2O2/c1-4(5-6-4)2-3(7)8/h2H2,1H3,(H,7,8)
• InChI Key： IZMJXSJIJTWBBX-UHFFFAOYSA-N
• SMILES： OC(CC1(C)N=N1)=O

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(3-methyl-3H-diazirin-3-yl)acetic acid

Exploring the Versatile Applications of (3-Methyl-3H-diazirin-3-yl)-acetic acid (CAS No. 16297-95-3)

(3-Methyl-3H-diazirin-3-yl)-acetic acid (CAS No. 16297-95-3) is a specialized organic compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and materials science. This unique molecule, characterized by its diazirine functional group, serves as a critical building block in various research and industrial applications. Its molecular structure, which includes a reactive acetic acid moiety, makes it particularly valuable for crosslinking studies and photoaffinity labeling.

The compound's diazirine ring is a key feature that enables its use in advanced biochemical techniques. Researchers often leverage its ability to form covalent bonds upon UV irradiation, making it indispensable in protein-protein interaction studies and drug discovery. This property aligns with current trends in precision medicine and targeted therapy development, areas that are increasingly popular in scientific literature and search queries.

In pharmaceutical research, (3-Methyl-3H-diazirin-3-yl)-acetic acid plays a crucial role in developing novel bioconjugation strategies. Its compatibility with various biological systems makes it ideal for creating stable molecular probes. Recent publications highlight its utility in studying enzyme mechanisms and receptor binding, topics that frequently appear in academic searches and AI-driven research tools.

The compound's chemical stability and water solubility contribute to its widespread adoption in laboratory settings. These characteristics are particularly important for researchers investigating cell signaling pathways and metabolic processes, which remain hot topics in life sciences. The growing interest in chemical biology tools has further increased demand for high-quality diazirine derivatives like this compound.

Material scientists have also explored applications of 16297-95-3 in creating advanced polymeric materials. Its bifunctional nature allows for incorporation into various polymer backbones, enabling the development of materials with unique photoresponsive properties. This aligns with current industry trends toward smart materials and stimuli-responsive systems.

From a commercial perspective, the market for specialized chemical reagents like (3-Methyl-3H-diazirin-3-yl)-acetic acid continues to expand. Suppliers report growing interest from academic institutions and pharmaceutical companies, particularly those focused on structural biology and medicinal chemistry. The compound's versatility ensures its relevance in addressing contemporary research challenges in drug development and biomolecular engineering.

Quality control remains paramount when working with CAS 16297-95-3. Reputable manufacturers emphasize rigorous purity testing and proper storage conditions to maintain the compound's reactivity. Researchers frequently search for information about handling procedures and storage recommendations for such specialized chemicals, reflecting the practical considerations in laboratory work.

The future outlook for (3-Methyl-3H-diazirin-3-yl)-acetic acid appears promising, with potential applications emerging in nanotechnology and diagnostic tool development. As interdisciplinary research grows, this compound may find new roles in bridging chemistry with biology and materials science. Its unique properties continue to inspire innovative approaches to longstanding scientific questions in molecular recognition and biomolecular interactions.

For researchers seeking reliable sources of 16297-95-3, it's essential to partner with suppliers who can provide comprehensive technical data and support. The compound's specialized nature requires careful consideration of factors like purity specifications and shipping conditions, which are common concerns reflected in search engine queries from the scientific community.

In conclusion, (3-Methyl-3H-diazirin-3-yl)-acetic acid represents an important tool in modern scientific research. Its unique chemical properties and broad applicability make it valuable across multiple disciplines, from fundamental biochemistry to applied materials science. As research trends continue to evolve toward more sophisticated molecular tools and targeted approaches, this compound is likely to maintain its relevance in scientific advancement.